Cas no 2229379-32-0 (1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol
• CAS No: 2229379-32-0
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6061212
• PubChem ID: 165708138
• Update Time: 2025-07-02

1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol
• EN300-1922237
• 2229379-32-0

• Inchi： 1S/C9H11BrN2O3/c10-8-2-1-6(3-7(13)5-11)4-9(8)12(14)15/h1-2,4,7,13H,3,5,11H2
• InChI Key： COBAIPTUQRLQOK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])CC(CN)O

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol

Comprehensive Overview of 1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol (CAS No. 2229379-32-0)

1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol (CAS No. 2229379-32-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a propan-2-ol backbone substituted with an amino group and a 4-bromo-3-nitrophenyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, agrochemicals, and material science.

The compound's CAS No. 2229379-32-0 serves as a critical identifier in global chemical databases, ensuring accurate referencing in scientific literature. Its molecular structure combines a bromine atom and a nitro group on the phenyl ring, which are functional groups often exploited in cross-coupling reactions and electrophilic substitutions. These characteristics make 1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol a valuable building block for designing more complex molecules.

In recent years, the demand for high-purity chemical intermediates like 1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol has surged, driven by advancements in precision medicine and green chemistry. Scientists are exploring its role in synthesizing targeted therapeutics, particularly in oncology and neurology. Additionally, its nitro-aromatic component aligns with trends in sustainable catalysis, where researchers aim to minimize environmental impact while maintaining efficiency.

From a synthetic methodology perspective, the compound's 4-bromo-3-nitrophenyl group offers opportunities for palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing biaryl structures. This has led to increased searches for "CAS 2229379-32-0 suppliers" and "1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol synthesis" among chemists optimizing reaction pathways. The compound's chiral center at the propan-2-ol position also makes it relevant for asymmetric synthesis studies.

Quality control of 1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol is another hot topic, with analytical techniques like HPLC and NMR spectroscopy being frequently discussed in forums. Users often search for "CAS 2229379-32-0 purity standards" or "spectral data for 1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol," highlighting the need for reliable characterization data. The compound's stability under various conditions is also a subject of ongoing research, particularly for industrial-scale applications.

In conclusion, 1-amino-3-(4-bromo-3-nitrophenyl)propan-2-ol (CAS No. 2229379-32-0) represents a compelling case study in modern chemical innovation. Its multifunctional design bridges gaps between medicinal chemistry, catalysis, and materials engineering, addressing key challenges in these fields. As interdisciplinary research grows, this compound is poised to remain a focal point for scientific inquiry and industrial development.